![molecular formula C8H10N2O B1613130 6-Methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine CAS No. 20567-67-3](/img/structure/B1613130.png)
6-Methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine
Cat. No. B1613130
Key on ui cas rn:
20567-67-3
M. Wt: 150.18 g/mol
InChI Key: FFTDFJXFRVXAGD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Al+3:2].[CH2:19]1[O:20][CH2:21][CH2:22][CH2:23]1.[CH3:7][c:8]1[cH:9][cH:10][c:11]2[c:16]([n:17]1)[NH:15][C:14](=[O:18])[CH2:13][O:12]2.[H-:1].[H-:4].[H-:5].[H-:6].[Li+:3]>>[CH3:7][c:8]1[cH:9][cH:10][c:11]2[c:16]([n:17]1)[NH:15][CH2:14][CH2:13][O:12]2
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Al+3]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1ccc2c(n1)NC(=O)CO2
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Li+]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Cc1ccc2c(n1)NCCO2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
